Cas no 66620-83-5 (3-Pyridinecarboxaldehyde,1,2-dihydro-4-hydroxy-6-methyl-2-oxo-)

• Product Name: 3-Pyridinecarboxaldehyde,1,2-dihydro-4-hydroxy-6-methyl-2-oxo-
• CAS No: 66620-83-5
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 527099
• PubChem ID: 135454221
• Update Time: 2025-04-19

3-Pyridinecarboxaldehyde,1,2-dihydro-4-hydroxy-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,1,2-dihydro-4-hydroxy-6-methyl-2-oxo-
• (3Z)-3-(hydroxymethylidene)-6-methyl-1H-pyridine-2,4-dione
• AKOS006229523
• 66620-83-5
• 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 1,2-dihydro-4-hydroxy-6-methyl-2-oxo-
• SCHEMBL10264219
• 4-HYDROXY-6-METHYL-2-OXO-1H-PYRIDINE-3-CARBALDEHYDE
• EN300-6769916
• Z1198158795

• Inchi： 1S/C7H7NO3/c1-4-2-6(10)5(3-9)7(11)8-4/h2-3H,1H3,(H2,8,10,11)
• InChI Key： ZREYDDIQAZXMOD-UHFFFAOYSA-N
• SMILES： OC1C=C(C)NC(C=1C=O)=O

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4